Cas no 5381-25-9 (benzothiophene-3-carboxylic acid)

benzothiophene-3-carboxylic acid Properties

Names and Identifiers

• 1-Benzothiophene-3-carboxylic acid
• Benzo[b]thiophene-3-carboxylic acid
• 3-Benzothiophenecarboxylic acid
• Thionaphthene-3-carboxylic acid
• 1-Benzothiophene-3-carboxylicacid
• benzothiophene-3-carboxylic acid
• DRBLTQNCQJXSNU-UHFFFAOYSA-N
• THIANAPHTHENE-3-CARBOXYLIC ACID
• Benzothiophene-3-carboxylicacid
• PubChem13463
• KSC178M8D
• STK398230
• SBB007035
• 1-Benzothiophene-3-carboxylic acid #
• VT20004
• RP03107
• NCGC00337406-01
• BB 0256475
• 5381-25-9
• CS-W008166
• FT-0607377
• AM20061108
• A7818
• SY021563
• AC-24589
• AKOS000308267
• EN300-24693
• SDCCGMLS-0065964.P001
• AB01114763-03
• Z199507040
• MFCD01846406
• AS-5647
• J-519712
• DTXSID50345034
• SCHEMBL72502
• B4650
• ALBB-000361
• +Expand

• MDL： MFCD01846406
• InChIKey： DRBLTQNCQJXSNU-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2S/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5H,(H,10,11)
• SMILES： S1C([H])=C(C(=O)O[H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 178.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.009
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.5

Experimental Properties

• LogP: 2.59950
• PSA: 65.54000
• Refractive Index: 1.717
• Boiling Point: 376.2°C at 760 mmHg
• Melting Point: 178.0 to 182.0 deg-C
• Flash Point: 181.3°C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Density: 1.419

benzothiophene-3-carboxylic acid Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

benzothiophene-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%